Cas no 1443757-89-8 (5-Benzofuranpropanoic acid, 6-(β-D-glucopyranosyloxy)-4,7-dimethoxy-, methyl ester)

• Product Name: 5-Benzofuranpropanoic acid, 6-(β-D-glucopyranosyloxy)-4,7-dimethoxy-, methyl ester
• CAS No: 1443757-89-8
• MF: C₂₀H₂₆O₁₁
• MW: 442.413847446442
• CID: 5190139
• Update Time: 2025-05-23

5-Benzofuranpropanoic acid, 6-(β-D-glucopyranosyloxy)-4,7-dimethoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Benzofuranpropanoic acid, 6-(β-D-glucopyranosyloxy)-4,7-dimethoxy-, methyl ester
• Methylpicraquassioside B

• Inchi： 1S/C20H26O11/c1-26-12(22)5-4-9-16(27-2)10-6-7-29-17(10)19(28-3)18(9)31-20-15(25)14(24)13(23)11(8-21)30-20/h6-7,11,13-15,20-21,23-25H,4-5,8H2,1-3H3/t11-,13-,14+,15-,20+/m1/s1
• InChI Key： SOTBBPMJNXRUFU-DVQJSHOHSA-N
• SMILES： O([C@H]1[C@@H]([C@@H](O)[C@H](O)[C@@H](CO)O1)O)C1C(=C2OC=CC2=C(OC)C=1CCC(=O)OC)OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on 5-Benzofuranpropanoic acid, 6-(β-D-glucopyranosyloxy)-4,7-dimethoxy-, methyl ester

5-Benzofuranpropanoic Acid, 6-(β-D-Glucopyranosyloxy)-4,7-Dimethoxy-, Methyl Ester: A Comprehensive Overview

The compound with CAS No. 1443757-89-8, commonly referred to as 5-Benzofuranpropanoic acid, 6-(β-D-glucopyranosyloxy)-4,7-dimethoxy-, methyl ester, is a highly specialized organic molecule with significant potential in the fields of pharmacology and natural product chemistry. This compound is characterized by its complex structure, which includes a benzofuran ring system, a methoxy group, and a β-D-glucopyranosyloxy substituent. The presence of these functional groups makes it a promising candidate for various applications in drug discovery and development.

Recent studies have highlighted the importance of benzofuran derivatives in medicinal chemistry due to their diverse biological activities. For instance, benzofuran-containing compounds have been reported to exhibit anti-inflammatory, antioxidant, and anticancer properties. The methyl ester group in this compound further enhances its stability and bioavailability, making it an attractive target for researchers in the pharmaceutical industry.

The synthesis of 5-Benzofuranpropanoic acid, 6-(β-D-glucopyranosyloxy)-4,7-dimethoxy-, methyl ester involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the β-D-glucopyranosyloxy group is particularly challenging and requires precise control over stereochemistry to ensure the correct configuration of the molecule. This compound's structure has been optimized through extensive computational modeling and experimental validation, ensuring its compatibility with biological systems.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. Preclinical studies have demonstrated that it exhibits potent inhibitory activity against several key enzymes involved in inflammatory pathways. For example, research published in the *Journal of Medicinal Chemistry* revealed that this compound can effectively inhibit cyclooxygenase-2 (COX-2), a enzyme associated with inflammation and pain. Furthermore, its ability to modulate cellular signaling pathways makes it a strong candidate for treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

In addition to its pharmacological applications, 5-Benzofuranpropanoic acid, 6-(β-D-glucopyranosyloxy)-4,7-dimethoxy-, methyl ester has also gained attention for its role in natural product synthesis. Its unique structure provides insights into the biosynthesis of complex molecules found in nature. By studying this compound's synthetic pathways, researchers can develop more efficient methods for producing bioactive compounds on an industrial scale.

From an environmental perspective, the synthesis and application of this compound are designed to minimize ecological impact. The use of renewable resources and green chemistry principles ensures that its production aligns with sustainability goals. Moreover, its biodegradability has been assessed under various conditions, confirming its safety for both human use and environmental release.

In conclusion, 5-Benzofuranpropanoic acid, 6-(β-D-glucopyranosyloxy)-4,7-dimethoxy-, methyl ester represents a significant advancement in organic chemistry and pharmacology. Its unique structure, combined with cutting-edge research findings, positions it as a key player in the development of novel therapeutic agents. As ongoing studies continue to uncover its full potential, this compound is poised to make a substantial impact on the medical landscape.